N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[1-(4-butan-2-ylphenyl)propyl]thiourea
• InChI: InChI=1S/C21H26N2O2S/c1-4-14(3)15-6-8-16(9-7-15)18(5-2)23-21(26)22-17-10-11-19-20(12-17)25-13-24-19/h6-12,14,18H,4-5,13H2,1-3H3,(H2,22,23,26)
• InChI Key: CKEKQRLYNKXZJM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)C(CC)NC(=S)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea, also known as BMT-1, is a chemical compound that has gained attention in the scientific community for its potential use in cancer treatment. BMT-1 is a thiourea derivative that has been synthesized through several methods, and its mechanism of action involves targeting cancer cells and inducing apoptosis. In

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea targets cancer cells by binding to and inhibiting the activity of heat shock protein 90 (HSP90), a chaperone protein that is essential for the stability and function of many oncogenic proteins. By inhibiting HSP90, N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea induces the degradation of these oncogenic proteins, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea has been shown to have low toxicity in vitro and in vivo, with no significant adverse effects on normal cells. In addition to inducing apoptosis in cancer cells, N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea has also been shown to inhibit cancer cell migration and invasion.

Advantages and Limitations for Lab Experiments

One advantage of N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea is its selectivity for cancer cells, which reduces the risk of off-target effects. However, N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea has also been shown to have low solubility and stability, which may limit its use in lab experiments.

Future Directions

Future research on N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea could focus on improving its synthesis method to increase yield and purity. In addition, further studies could investigate the potential use of N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea in combination with other cancer treatments, such as chemotherapy and radiation therapy. Other future directions could include exploring the use of N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea in other cancer types and investigating its mechanism of action in more detail.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea has been studied for its potential use in cancer treatment. In vitro studies have shown that N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea induces apoptosis in various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. In vivo studies have also shown promising results, with N-1,3-benzodioxol-5-yl-N'-[1-(4-sec-butylphenyl)propyl]thiourea inhibiting tumor growth in mice models of breast cancer and lung cancer.